Cas no 5000-44-2 (1-(Phenylsulfonyl)propan-2-one)

1-(Phenylsulfonyl)propan-2-one structure
5000-44-2 structure
Product Name:1-(Phenylsulfonyl)propan-2-one
CAS No:5000-44-2
MF:C9H10O3S
MW:198.238901615143
MDL:MFCD00047794
CID:85197
PubChem ID:24878378
Update Time:2025-04-18

1-(Phenylsulfonyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • Phenylsulfonylacetone
    • 1-(benzenesulfonyl)propan-2-one
    • 5000-44-2
    • SY061639
    • CS-0204645
    • SCHEMBL3651298
    • benzenesulfonyl acetone
    • 2-Propanone, (phenylsulfonyl)-
    • 3P-024
    • D85925
    • DTXSID50352849
    • A827926
    • CHEMBL4454110
    • 1-Methyl-2-phenylsulfonylethanone
    • AF-731/00081061
    • 2-Propanone, 1-(phenylsulfonyl)-
    • PHENYL SULFONYL ACETONE
    • 1-benzenesulfonyl-propan-2-one
    • MFCD00047794
    • EN300-79641
    • benzenesulphonyl acetone
    • 1-(phenylsulfonyl)acetone
    • 1-(Phenylsulfonyl)-2-propanone
    • Phenylsulfonylacetone, 97%
    • (phenylsulfonyl)acetone
    • CBDivE_010979
    • SDCCGMLS-0064564.P001
    • Z57066885
    • AKOS000272809
    • Phenylsulfonylacetylmethane
    • 1-(phenylsulfonyl)propan-2-one
    • phenylsulphonylacetone
    • FT-0605010
    • benzenesulfonylacetone
    • STK801577
    • DB-022561
    • BBL004239
    • 1-(Phenylsulfonyl)propan-2-one
    • MDL: MFCD00047794
    • Inchi: 1S/C9H10O3S/c1-8(10)7-13(11,12)9-5-3-2-4-6-9/h2-6H,7H2,1H3
    • InChI Key: YBLGSNMIIPIRFC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC(C)=O)(=O)=O
    • BRN: 640928

Computed Properties

  • Exact Mass: 198.03500
  • Monoisotopic Mass: 198.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.6A^2

Experimental Properties

  • Color/Form: granule
  • Density: 1.228
  • Melting Point: 55-59 °C (lit.)
  • Boiling Point: 371.7 °C at 760 mmHg
  • Flash Point: >230 °F
  • Refractive Index: 1.526
  • PSA: 59.59000
  • LogP: 2.13010
  • Solubility: Uncertain

1-(Phenylsulfonyl)propan-2-one Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S24/25
  • Hazardous Material Identification: Xi

1-(Phenylsulfonyl)propan-2-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(Phenylsulfonyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
539082-1G
1-(Phenylsulfonyl)propan-2-one
5000-44-2 97%
1G
278.76 2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA02407-1g
1-(Phenylsulfonyl)propan-2-one
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1g
¥408.0 2024-07-19
TRC
B481468-10mg
1-(Phenylsulfonyl)propan-2-one
5000-44-2
10mg
$ 50.00 2022-06-07
TRC
B481468-50mg
1-(Phenylsulfonyl)propan-2-one
5000-44-2
50mg
$ 65.00 2022-06-07
TRC
B481468-100mg
1-(Phenylsulfonyl)propan-2-one
5000-44-2
100mg
$ 80.00 2022-06-07
Fluorochem
005323-1g
Phenylsulfonylacetone
5000-44-2 97%
1g
£10.00 2022-03-01
Fluorochem
005323-5g
Phenylsulfonylacetone
5000-44-2 97%
5g
£20.00 2022-03-01
Fluorochem
005323-25g
Phenylsulfonylacetone
5000-44-2 97%
25g
£64.00 2022-03-01
Fluorochem
005323-100g
Phenylsulfonylacetone
5000-44-2 97%
100g
£217.00 2022-03-01
Alichem
A019111732-500g
1-(Phenylsulfonyl)propan-2-one
5000-44-2 95%
500g
$730.00 2023-09-01

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